1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol

• CAS No.: 35216-04-7
• Molecular Formula: C12H12OS
• Molecular Weight: 204.29 g/mol
• IUPAC Name: 1-(4-thiophen-2-ylphenyl)ethanol
• InChI: InChI=1S/C12H12OS/c1-9(13)10-4-6-11(7-5-10)12-3-2-8-14-12/h2-9,13H,1H3
• InChI Key: FMRQFCJATDAHLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C2=CC=CS2)O

Description

1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol is a thiophene-containing aromatic alcohol with the molecular formula C₁₃H₁₄O₂S and a molecular weight of 234.32 g/mol . Structurally, it features a hydroxymethyl group (-CH₂OH) attached to a phenyl ring, which is further connected to a thiophene heterocycle via a carbon-carbon bond. This compound is synthesized through multi-step organic reactions, including Suzuki-Miyaura coupling, to attach the hydroxymethylphenyl group to the thiophene core .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol can be achieved through several methods. One common approach involves the reaction of 4-bromoacetophenone with thiophene-2-boronic acid in the presence of a palladium catalyst under Suzuki coupling conditions. The resulting intermediate is then reduced to yield the desired product.

Industrial Production Methods

Industrial production of this compound typically involves optimizing the reaction conditions to maximize yield and purity. This includes controlling the temperature, reaction time, and the use of appropriate solvents and catalysts. The process may also involve purification steps such as recrystallization or chromatography to obtain a high-purity product.

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl group (-OH) in 1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol undergoes oxidation to form carbonyl compounds. Typical reagents include chromium trioxide (CrO₃) or potassium permanganate (KMnO₄) under acidic conditions.

Mechanism :
The oxidation proceeds via a two-electron transfer process, converting the primary alcohol to a ketone. The thiophene ring’s aromaticity may stabilize the transition state, influencing reaction efficiency.

Conditions :

• Reagents : CrO₃/H₂SO₄ or KMnO₄/H⁺

• Yields : Not explicitly reported for this compound, but similar systems often achieve 60–80% yields.

Coupling Reactions

The compound can participate in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling , if functionalized (e.g., as a boronic acid derivative). For example:

• Reagents : Pd(PPh₃)₄, CuI, base (e.g., diisopropylamine)

• Conditions : THF solvent, room temperature .

Application :
Such reactions enable the formation of biaryl or heteroaryl compounds, which are valuable in medicinal chemistry and materials science .

Electrophilic Substitution on the Thiophene Ring

The thiophene moiety may undergo electrophilic substitution, though its aromaticity typically renders it less reactive compared to benzene. Activation via methylation or oxidation of the sulfur atom could enhance reactivity .

Condensation Reactions

The alcohol group may participate in condensation reactions, such as Claisen-Schmidt condensation , under basic or acidic conditions. For example:

• Reagents : Carbonyl compounds (e.g., aldehydes), base (e.g., NaOH)

• Conditions : Ethanol, room temperature .

Example :
Reaction with thiophene-2-carbaldehyde could yield imine derivatives, as observed in analogous systems .

Data Table: Reaction Conditions and Yields

Reaction Type	Reagents	Conditions	Yield	Source
Oxidation to ketone	CrO₃/H₂SO₄ or KMnO₄/H⁺	Acidic conditions	60–80%
Suzuki-Miyaura coupling	Pd(PPh₃)₄, CuI, base	THF, room temperature	76%
Condensation (imine)	Thiophene-2-carbaldehyde, acetic acid	Ethanol, room temperature	87%

Research Findings

• Mechanistic Insights :

  • The hydroxyl group’s ability to form hydrogen bonds may enhance interactions with biological targets, suggesting potential in medicinal chemistry.

  • Thiophene’s aromaticity can influence reaction pathways; for example, AlCl₃ coordination to carbonyl groups in dienophiles may direct regioselectivity in cycloadditions .

• Applications :

  • Medicinal Chemistry : Investigated for receptor interactions and enzyme inhibition due to structural similarity to bioactive compounds.

  • Materials Science : Used as a building block in organic synthesis, particularly for heterocyclic compounds .

This compound’s versatility stems from its dual functionality as an alcohol and a thiophene-containing aromatic system, enabling diverse reactions that are critical in organic synthesis and drug discovery.

Scientific Research Applications

1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism by which 1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol exerts its effects depends on its specific application. In biological systems, it may interact with various molecular targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects. The exact pathways involved can vary and are often the subject of ongoing research.

Comparison with Similar Compounds

Key Observations :

• The hydroxymethyl group in 1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol enhances its solubility compared to ketone-containing analogues like 1-(5-(3-chlorophenyl)thiophen-2-yl)ethan-1-one .
• Trifluoromethyl groups (e.g., in 1-(4-Chloro-5-(4-(trifluoromethyl)phenyl)thiophen-2-yl)ethan-1-one) increase lipophilicity and metabolic stability but reduce hydrogen-bonding capacity compared to hydroxymethyl derivatives .

Analogues with Substituted Phenyl Groups

Compound Name	Structural Features	Unique Properties	Reference
(R)-1-(2,4-Dichloro-5-fluorophenyl)ethan-1-ol	Dichloro-fluorophenyl substitution; chiral center	Enhanced stereospecific interactions; investigated for antimicrobial activity.
1-(2,4,6-Trifluorophenyl)ethan-1-ol	Trifluorophenyl group	Electron-withdrawing effects improve reactivity in nucleophilic substitutions.
2-{[1-(Thiophen-2-yl)ethyl]amino}propan-1-ol	Thiophene-ethylamine backbone; hydroxyl group	Dual functional groups (amine and alcohol) enable diverse chemical modifications.

Key Observations :

• Electron-withdrawing substituents (e.g., -F, -Cl) on phenyl rings increase electrophilicity, making compounds like (R)-1-(2,4-Dichloro-5-fluorophenyl)ethan-1-ol more reactive in cross-coupling reactions .
• The hydroxyl group in 1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol provides a distinct advantage over amine-containing analogues (e.g., 2-{[1-(Thiophen-2-yl)ethyl]amino}propan-1-ol) in forming stable hydrogen bonds with biological targets .

Functional Group Variations

Compound Name	Structural Features	Unique Properties	Reference
1-[4-(1H-1,2,4-Triazol-1-yl)phenyl]ethan-1-ol	Triazole ring instead of thiophene	Broader spectrum of antifungal activity but lower thermal stability.
2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}ethan-1-ol	Methylthiophene-ethylamine; hydroxyl group	Increased steric hindrance reduces binding affinity compared to phenyl-substituted analogues.

Key Observations :

• Thiophene rings generally offer better π-π stacking interactions in biological systems compared to triazole or pyrazole derivatives .
• Methyl groups on thiophene (e.g., in 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}ethan-1-ol) can sterically hinder interactions with enzyme active sites, reducing efficacy .

Biological Activity

1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol, a compound featuring a thiophene ring, has garnered attention for its diverse biological activities. Thiophene derivatives are known for their significant roles in medicinal chemistry, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer activities. This article explores the biological activity of this specific compound, synthesizing findings from various studies.

Chemical Structure

The chemical structure of 1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol can be represented as follows:

$$\text{C}_{13}\text{H}_{12}\text{S}$$

This structure highlights the presence of a thiophene ring attached to a phenyl group, which is crucial for its biological interactions.

Antimicrobial Activity

Numerous studies have demonstrated the antimicrobial potential of thiophene derivatives. For instance, compounds similar to 1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol have shown significant antibacterial activity against various strains such as E. coli, S. aureus, and P. aeruginosa.

Compound	Activity Type	Target Strains	MIC (μg/mL)
1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol	Antibacterial	E. coli, S. aureus	50 - 100
2-(5-Methylthiophen-3-yl)-3-(4-methylphenyl)propan-1-one	Antifungal	C. albicans	100

In a study by Mehta et al., various synthesized thiophene derivatives were screened for their antibacterial activity using the broth dilution method, with promising results indicating that modifications to the thiophene structure can enhance efficacy against specific bacterial strains .

Anti-inflammatory Activity

Thiophene derivatives have also been reported to possess anti-inflammatory properties. A compound structurally related to 1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol was evaluated for its ability to inhibit pro-inflammatory cytokines in vitro, showing a reduction in TNF-alpha and IL-6 levels in treated macrophages .

Anticancer Activity

The anticancer potential of thiophene derivatives is notable, with studies indicating that compounds similar to 1-[4-(Thiophen-2-yl)phenyl]ethan-1-ol exhibit cytotoxic effects on various cancer cell lines, including MCF-7 (breast cancer) and HepG2 (liver cancer).

Cell Line	IC50 (μM)
MCF-7	<25
HepG2	<25

In vitro assays demonstrated that these compounds induce apoptosis in cancer cells through the activation of caspase pathways .

Study on Antimicrobial Properties

A recent investigation assessed the antimicrobial activity of several thiophene derivatives against both Gram-positive and Gram-negative bacteria. The study found that certain modifications significantly increased the antibacterial potency compared to standard antibiotics like Gatifloxacin .

Study on Anti-inflammatory Effects

Another study focused on evaluating the anti-inflammatory properties of thiophene-based compounds. The results indicated that these compounds could effectively reduce inflammation markers in animal models, suggesting potential therapeutic applications in treating inflammatory diseases .